Cas no 161011-02-5 (Butanoic acid, 3-(methylamino)-, 2-methylpropyl ester, (3S)-)

• Product Name: Butanoic acid, 3-(methylamino)-, 2-methylpropyl ester, (3S)-
• CAS No: 161011-02-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 1340445
• Update Time: 2024-08-17

Butanoic acid, 3-(methylamino)-, 2-methylpropyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(methylamino)-, 2-methylpropyl ester, (3S)-

• Inchi： 1S/C9H19NO2/c1-7(2)6-12-9(11)5-8(3)10-4/h7-8,10H,5-6H2,1-4H3/t8-/m0/s1
• InChI Key： XQYQCIXFGAZQDL-QMMMGPOBSA-N
• SMILES： C(OCC(C)C)(=O)C[C@@H](NC)C

Computed Properties

• Exact Mass: 173.14167

Experimental Properties

• Density: 0.911±0.06 g/cm3(Predicted)
• Boiling Point: 224.2±23.0 °C(Predicted)
• PSA: 38.33
• pka: 9.54±0.10(Predicted)